3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole

• IUPAC Name: [2-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-(3,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C21H20ClN3O4/c1-27-17-10-9-13(12-18(17)28-2)21(26)25-11-5-8-16(25)20-23-19(24-29-20)14-6-3-4-7-15(14)22/h3-4,6-7,9-10,12,16H,5,8,11H2,1-2H3
• InChI Key: AWKZCNVFVKPKNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCCC2C3=NC(=NO3)C4=CC=CC=C4Cl)OC
• Molecular Formula: C21H20ClN3O4
• Molecular Weight: 413.9 g/mol

Description

3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is a heterocyclic compound that has gained attention in scientific research due to its potential pharmacological applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Scientific Research Applications

3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole has been studied for its potential pharmacological applications. It has been shown to have anticancer, antimicrobial, and antifungal properties. It has also been studied for its potential use as an antioxidant and anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is not fully understood. However, it has been suggested that it may act by inhibiting the growth of cancer cells and inducing apoptosis. It may also act by inhibiting the growth of bacteria and fungi.
Biochemical and Physiological Effects:
3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole has been shown to have biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, bacteria, and fungi. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole has several advantages for laboratory experiments. It is relatively easy to synthesize and has been shown to have potent pharmacological properties. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole. These include further studies on its mechanism of action, its potential use as an anticancer agent, and its potential use as an antimicrobial and antifungal agent. Additionally, research could be conducted to determine its potential toxicity and to develop safer and more effective derivatives of this compound.
Conclusion:
In conclusion, 3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is a heterocyclic compound that has been studied extensively for its potential pharmacological applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop safer and more effective derivatives for use in medicine and other fields.

Synthesis Methods

The synthesis method of 3-(2-Chlorophenyl)-5-[1-(3,4-dimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole involves the reaction of 2-chlorobenzonitrile with 3,4-dimethoxyphenylacetic acid and triethylamine in the presence of phosphorus oxychloride. The resulting product is then treated with hydrazine hydrate and acetic anhydride to yield the final product.